Cas no 88995-86-2 (3-Hexanone, 1,1,1,4,4,5,6,6,6-nonafluoro-2,2,5-tris(trifluoromethyl)-)

• Product Name: 3-Hexanone, 1,1,1,4,4,5,6,6,6-nonafluoro-2,2,5-tris(trifluoromethyl)-
• CAS No: 88995-86-2
• MF: C₉F₁₈O
• MW: 466.066966056824
• CID: 616779
• PubChem ID: 13238885
• Update Time: 2025-04-19

3-Hexanone, 1,1,1,4,4,5,6,6,6-nonafluoro-2,2,5-tris(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 1,1,1,4,4,5,6,6,6-nonafluoro-2,2,5-tris(trifluoromethyl)-
• 1,1,1,4,4,5,6,6,6-nonafluoro-2,2,5-tris(trifluoromethyl)hexan-3-one
• 88995-86-2
• DTXSID60531143

• Inchi： 1S/C9F18O/c10-3(11,4(12,8(22,23)24)9(25,26)27)1(28)2(5(13,14)15,6(16,17)18)7(19,20)21
• InChI Key： ILNVLVVNPNPIJE-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(C(F)(F)F)C(F)(F)F)=O)(C(C(F)(F)F)(C(F)(F)F)F)F

Computed Properties

• Exact Mass: 465.9661715g/mol
• Monoisotopic Mass: 465.9661715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų